Cas no 898781-56-1 (3'-Cyano-2-thiomorpholinomethyl benzophenone)

3'-Cyano-2-thiomorpholinomethyl benzophenone structure
898781-56-1 structure
Product Name:3'-Cyano-2-thiomorpholinomethyl benzophenone
CAS No:898781-56-1
MF:C19H18N2OS
MW:322.424023151398
MDL:MFCD03842751
CID:868687
PubChem ID:24725412
Update Time:2025-04-19

3'-Cyano-2-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
    • 3'-CYANO-2-THIOMORPHOLINOMETHYL BENZOPHENONE
    • MFCD03842751
    • 3-{2-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
    • 898781-56-1
    • A915875
    • 3'-CYANO-2-THIOMORPHOLINOMETHYLBENZOPHENONE
    • DTXSID70643807
    • AKOS016021146
    • 3'-Cyano-2-thiomorpholinomethyl benzophenone
    • MDL: MFCD03842751
    • Inchi: 1S/C19H18N2OS/c20-13-15-4-3-6-16(12-15)19(22)18-7-2-1-5-17(18)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2
    • InChI Key: FZZKVFZATKWJRR-UHFFFAOYSA-N
    • SMILES: S1CCN(CC2=CC=CC=C2C(C2C=CC=C(C#N)C=2)=O)CC1

Computed Properties

  • Exact Mass: 322.11400
  • Monoisotopic Mass: 322.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.40000
  • LogP: 3.27598

3'-Cyano-2-thiomorpholinomethyl benzophenone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3'-Cyano-2-thiomorpholinomethyl benzophenone Pricemore >>

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$*** 2023-05-29
abcr
AB365427-1 g
3'-Cyano-2-thiomorpholinomethyl benzophenone, 97%; .
898781-56-1 97%
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€932.90 2023-07-19
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C097595-250mg
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abcr
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abcr
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